Cas no 1807161-51-8 (Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate)

• Product Name: Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate
• CAS No: 1807161-51-8
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4944062
• Update Time: 2025-06-11

Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate

• Inchi： 1S/C12H11F2NO4/c1-2-18-11(17)4-7-3-8(16)5-10(9(7)6-15)19-12(13)14/h3,5,12,16H,2,4H2,1H3
• InChI Key： KRGYGCYOLLGZLA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1C#N)CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.4
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate

Recent Advances in the Study of Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate (CAS: 1807161-51-8)

Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate (CAS: 1807161-51-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a cyano group, a difluoromethoxy moiety, and a hydroxyphenylacetate ester, makes it a versatile building block for the synthesis of more complex molecules. Recent research has explored its reactivity and stability under various conditions, providing valuable insights into its potential use in pharmaceutical formulations. Additionally, studies have investigated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for its development as a drug candidate.

One of the most promising applications of Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate is in the field of oncology. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, suggesting a potential mechanism of action involving the modulation of key signaling pathways. Further investigations are underway to elucidate the precise molecular targets and to optimize its efficacy and selectivity. These findings could pave the way for the development of new anticancer therapies with improved safety profiles.

In addition to its anticancer properties, the compound has also shown potential as an anti-inflammatory agent. Recent studies have reported its ability to suppress the production of pro-inflammatory cytokines in immune cells, indicating a possible role in the treatment of chronic inflammatory diseases. Researchers are currently exploring its effects in animal models of inflammation to validate these findings and to assess its therapeutic potential in vivo.

The synthesis and characterization of Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate have been the subject of several recent publications. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to ensure the purity and identity of the compound. These studies have also provided detailed information on its physicochemical properties, which are essential for its formulation and delivery in pharmaceutical applications.

Despite the promising results, several challenges remain in the development of Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcome these hurdles and to translate the compound's potential into clinical applications.

In conclusion, Ethyl 2-cyano-3-difluoromethoxy-5-hydroxyphenylacetate (CAS: 1807161-51-8) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable tool for drug discovery. Continued research efforts will be essential to fully exploit its potential and to bring new treatments to patients in need.